Cas no 60796-65-8 (5,7,8-Trimethoxy-2H-chromen-2-one)

5,7,8-Trimethoxy-2H-chromen-2-one is a methoxy-substituted coumarin derivative with notable applications in organic synthesis and pharmaceutical research. Its structural features, including the trimethoxy substitution pattern, enhance its stability and reactivity, making it a valuable intermediate for the development of bioactive compounds. The compound exhibits potential as a precursor for anticoagulant, anti-inflammatory, and antimicrobial agents due to the coumarin scaffold's pharmacological relevance. Its well-defined molecular structure allows for precise modifications, facilitating targeted synthesis in medicinal chemistry. High purity and consistent quality ensure reliable performance in research and industrial applications, supporting advancements in drug discovery and material science.

5,7,8-Trimethoxy-2H-chromen-2-one structure

60796-65-8 structure

Product Name:5,7,8-Trimethoxy-2H-chromen-2-one

CAS No:60796-65-8

MF:C₁₂H₁₂O₅

MW:236.220684051514

CID:836803

PubChem ID:6482974

Update Time:2025-10-29

5,7,8-Trimethoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

- 5,7,8-Trimethoxy-2H-chromen-2-one
- 5,7,8-TRIMETHOXYCOUMARIN
- 5,7,8-Trimethoxy-9-methyl-9H-furo[2,3-b]chinolin-4-on
- 5,7,8-trimethoxy-9-methyl-9H-furo[2,3-b]quinolin-4-one
- 5,7,8-trimethoxy-chromen-2-one
- 9-Methyl-5,7,8-trimethoxyfuro(2,3-b)quinolin-4(9H)-one
- AC1L28YB
- AC1Q6NB3
- BRN 0306830
- Furo(2,3-b)quinolin-4(9H)-one, 9-methyl-5,7,8-trimethoxy-
- Furo[2,3-b]quinolin-4(9H)-one, 5,7,8-trimethoxy-9-methyl-
- Isoacronycidin
- isoacronycidine
- NSC103011
- E88724
- CHEMBL596221
- FS-8868
- 60796-65-8
- HY-N2656
- DTXSID601313133
- MSFXSDYNQKVMTJ-UHFFFAOYSA-N
- 2H-1-Benzopyran-2-one, 5,7,8-trimethoxy-
- SCHEMBL5794191
- 5,7,8-trimethoxychromen-2-one
- BDBM50428440
- CS-0023080
- AKOS022184865
- 5,7,8-Trimethoxy-2H-1-benzopyran-2-one
- [ "" ]
- 578-Trimethoxycoumarin
- Inchi： 1S/C12H12O5/c1-14-8-6-9(15-2)12(16-3)11-7(8)4-5-10(13)17-11/h4-6H,1-3H3
- InChI Key： MSFXSDYNQKVMTJ-UHFFFAOYSA-N
- SMILES： O1C(C=CC2C(=CC(=C(C1=2)OC)OC)OC)=O

Computed Properties

Exact Mass: 236.06847348g/mol
Monoisotopic Mass: 236.06847348g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 314
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 54Å²

Experimental Properties

Color/Form: Powder
Density: 1.2±0.1 g/cm3
Boiling Point: 422.7±45.0 °C at 760 mmHg
Flash Point: 191.5±28.8 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C

5,7,8-Trimethoxy-2H-chromen-2-one Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

5,7,8-Trimethoxy-2H-chromen-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T42510-5 mg	5,7,8-Trimethoxy-2H-chromen-2-one	60796-65-8		5mg	¥3520.0	2021-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN5871-5 mg	5,7,8-Trimethoxycoumarin	60796-65-8		5mg	￥3415.00	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	SBP00108-5mg	5,7,8-Trimethoxycoumarin	60796-65-8	98%	5mg	$290	2023-09-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T42510-5mg	5,7,8-Trimethoxy-2H-chromen-2-one	60796-65-8	,98.5%	5mg	¥3520.0	2023-09-06
TargetMol Chemicals	TN5871-5mg	5,7,8-Trimethoxycoumarin	60796-65-8		5mg	￥ 2380	2024-07-20
TargetMol Chemicals	TN5871-5 mg	5,7,8-Trimethoxycoumarin	60796-65-8	98%	5mg	￥ 2,380	2023-07-11
TargetMol Chemicals	TN5871-1 mL * 10 mM (in DMSO)	5,7,8-Trimethoxycoumarin	60796-65-8	98%	1 mL * 10 mM (in DMSO)	￥ 2480	2023-09-15
A2B Chem LLC	AG74763-5mg	5,7,8-Trimethoxycoumarin	60796-65-8	98.5%	5mg	$427.00	2024-04-19
TargetMol Chemicals	TN5871-1 ml * 10 mm	5,7,8-Trimethoxycoumarin	60796-65-8		1 ml * 10 mm	￥ 2480	2024-07-20
TargetMol Chemicals	TN5871-5mg	5,7,8-Trimethoxycoumarin	60796-65-8		5mg	￥ 2380	2024-07-24